Cas no 16953-81-4 (Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1,3,6-trimethyl-)

• Product name: Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1,3,6-trimethyl-
• CAS No: 16953-81-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.21324
• CID: 1350692
• PubChem ID: 609515

Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1,3,6-trimethyl-
• 1,3,6-Trimethylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1,3,6-trimethylpyrido[3,2-d]pyrimidine-2,4-dione
• LMOBTBKXWNTLAB-UHFFFAOYSA-N
• 1,3,6-Trimethylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione #
• DTXSID90346085
• 16953-81-4

• Inchi： InChI=1S/C10H11N3O2/c1-6-4-5-7-8(11-6)9(14)13(3)10(15)12(7)2/h4-5H,1-3H3
• InChI Key： LMOBTBKXWNTLAB-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C1)N(C(=O)N(C2=O)C)C

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.51